Cas no 1105223-41-3 (methyl 4-{2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate)

• Product Name: methyl 4-{2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate
• CAS No: 1105223-41-3
• MF: C₂₂H₁₆ClN₃O₄S
• MW: 453.898142814636
• CID: 5393274
• Update Time: 2025-07-20

methyl 4-{2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[[2-[7-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetyl]amino]benzoate
• methyl 4-{2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate

• Inchi： 1S/C22H16ClN3O4S/c1-30-22(29)14-4-8-16(9-5-14)25-18(27)10-26-12-24-19-17(11-31-20(19)21(26)28)13-2-6-15(23)7-3-13/h2-9,11-12H,10H2,1H3,(H,25,27)
• InChI Key： QYJQHFFWQDBKQW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2C=NC3C(C4=CC=C(Cl)C=C4)=CSC=3C2=O)=O)C=C1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.01±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-{2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate

Recent Advances in the Study of Methyl 4-{2-[7-(4-Chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate (CAS: 1105223-41-3)

In recent years, the compound methyl 4-{2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate (CAS: 1105223-41-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This thienopyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anticancer agents. The unique structural features of this compound, including the thieno[3,2-d]pyrimidine core and the 4-chlorophenyl substituent, contribute to its biological activity and selectivity.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of this compound as a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. The researchers employed a combination of molecular docking and in vitro assays to demonstrate its high affinity for the ATP-binding site of EGFR, with an IC50 value in the nanomolar range. Furthermore, the compound exhibited significant antiproliferative activity against several cancer cell lines, including non-small cell lung cancer (NSCLC) and breast cancer cells.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters (2022), investigated the pharmacokinetic properties of methyl 4-{2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate. The researchers reported favorable oral bioavailability and metabolic stability in preclinical models, suggesting its potential for further development as an oral therapeutic agent. Additionally, the compound demonstrated a favorable safety profile in acute toxicity studies, with no significant adverse effects observed at therapeutic doses.

Recent advancements in structural optimization have also been reported. A 2023 study in the European Journal of Medicinal Chemistry described the synthesis of analogs with improved solubility and potency. These modifications involved the introduction of polar substituents on the benzoate moiety, which enhanced the compound's aqueous solubility without compromising its kinase inhibitory activity. Such improvements are critical for the compound's progression into clinical trials.

In summary, methyl 4-{2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate (CAS: 1105223-41-3) represents a promising candidate for the development of targeted cancer therapies. Its potent kinase inhibitory activity, combined with favorable pharmacokinetic properties, positions it as a valuable lead compound for further preclinical and clinical evaluation. Future research should focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies with other anticancer agents.